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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215

Despite a thorough search, a specific Safety Data Sheet (SDS) and CAS number for N-
(Mercaptomethyl)acetamide could not be located. This may indicate that it is a novel or less
common compound. This guide, therefore, provides a comprehensive overview of the safety
and handling precautions for the closely related and structurally similar compound, N-
(Methyl)mercaptoacetamide (CAS: 20938-74-3), to serve as a robust surrogate for risk
assessment and laboratory protocol development. Researchers must conduct a thorough risk
assessment before handling N-(Mercaptomethyl)acetamide and should treat it with, at a
minimum, the same level of caution as outlined for its isomer.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing in-depth safety information, handling protocols, and hazard awareness
for working with mercaptoacetamide compounds.

Chemical and Physical Properties

While specific data for N-(Mercaptomethyl)acetamide is unavailable, the properties of N-
(Methyl)mercaptoacetamide provide a valuable reference point.
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Property

Value for N-(Methyl)mercaptoacetamide

CAS Number

20938-74-3[1][2]

Molecular Formula

C3H7NOS[1][2]

Molecular Weight 105.16 g/mol [1][2]
Boiling Point 83-85 °C at 0.3 mm Hg
Density 1.19 g/mL at 20 °C
Flash Point 122.6 °C[2]

Storage Temperature 2-8°C[3]

Hazard Identification and GHS Classification

Based on the data for N-(Methyl)mercaptoacetamide, the following hazards are anticipated.

Users should assume N-(Mercaptomethyl)acetamide presents similar risks.

Hazard Class

GHS Classification Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation[2]
- o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[2]

Hazardous to the Aquatic ]

) H413: May cause long lasting
Environment, Long-term Category 4

Hazard

harmful effects to aquatic life[2]

Signal Word: Warning[2][3]

Precautionary Statements and First Aid
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A comprehensive list of precautionary statements for N-(Methyl)mercaptoacetamide is provided
below. These should be strictly adhered to when handling N-(Mercaptomethyl)acetamide.
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Precautionary Statement

Type Statement
o Code
Do not breathe
Prevention P260 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.[2][3]
Do not eat, drink or smoke
P270 _ _
when using this product.[3]
Avoid release to the
pP273 )
environment.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.[3]
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Get medical advice/attention if

P314
you feel unwell.
P330 Rinse mouth.[3]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.[2]
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.[2]
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Take off contaminated clothing

P362 + P364 _
and wash it before reuse.
Storage P405 Store locked up.[4]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[2][3]

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move victim to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial
respiration and seek immediate medical
attention. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact

Immediately take off all contaminated clothing.
Wash off with soap and plenty of water. Consult
a doctor.[2]

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Call a

doctor or Poison Control Center immediately.[2]

Experimental Protocols: Safe Handling and Storage

The following protocols are based on best practices for handling thiol-containing and

hazardous chemicals.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling mercaptoacetamides is provided below.
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Personal Protective Equipment (PPE)

Respiratory Protection ¥ —

Wear chemical-resistant gloves | _Body Protection m (as needed) ;Jse ar'u:lyf‘?‘ce 'r“p;'am'd'fd

(e.g., nitrile, inspect before use) exposure | S are exceede
(N o irritation is experienced

‘Wear chemical safety goggles Hand Protection
(conforming to EN166/NIOSH)

Start:
Entering Lab

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Engineering Controls

» Ventilation: Always handle N-(Mercaptomethyl)acetamide in a well-ventilated area,
preferably within a chemical fume hood.[2]

o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.

Handling Procedures

o Preparation: Before starting any work, ensure all necessary PPE is worn correctly and that
all required handling equipment is available and in good working order.

» Dispensing:

o Avoid the formation of dust and aerosols.[2]

o Use non-sparking tools to prevent ignition.[2]

o Prevent fire caused by electrostatic discharge.[2]
e During Use:

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in the work area.[3]
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e Cleaning:
o Wash hands and any exposed skin thoroughly after handling.[2]
o Decontaminate all work surfaces after use.

o Properly dispose of contaminated materials, including gloves and disposable labware, in a
designated hazardous waste container.[2]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from incompatible materials such as strong oxidizing agents.

» Store in a locked and secure area.[4]

Accidental Release and Disposal

A logical workflow for managing accidental spills is depicted below.
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(Evacuate personnel to a safe area)

:

(Ensure adequate ventilation)

Wear appropriate PPE
(respirator, gloves, chemical suit)

(Contain the spill with inert absorbent materiaD

l

Collect and place in a suitable,
closed container for disposal

(Clean the affected area)

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

Accidental Release Measures
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e Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
Evacuate personnel to safe areas.[2]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

o Containment and Cleaning: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[2]

Disposal Considerations

» Dispose of this chemical and its container at a licensed hazardous-waste disposal facility.

» Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[2]

Biological Activity and Potential Signhaling Pathways

While specific toxicological pathways for N-(Mercaptomethyl)acetamide are not documented,
research on the broader class of mercaptoacetamides has identified them as inhibitors of
histone deacetylases (HDACS).[5] HDACs are a class of enzymes that play a crucial role in the
epigenetic regulation of gene expression. The inhibition of HDACs can lead to the
hyperacetylation of histones, which in turn affects chromatin structure and the transcription of
various genes involved in cell cycle progression, differentiation, and apoptosis. This
mechanism is being explored for its therapeutic potential in cancer treatment.

The diagram below illustrates a simplified logical relationship of mercaptoacetamides as HDAC
inhibitors.

Mercaptoacetamide Inhibits Histone Deacetylase Deacetylates Mshene BreElis Leads to Increased Histone Results in Altered Gene
Compound (HDAC) Enzyme Acetylation Expression

Click to download full resolution via product page

Caption: Mercaptoacetamide as a Histone Deacetylase Inhibitor.
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It is important to note that while this provides insight into a potential biological interaction, it
does not directly describe a toxicity pathway. The observed toxicity of related compounds, such
as organ damage with repeated exposure, may involve other mechanisms that have not been
fully elucidated.

Conclusion

This technical guide provides a detailed overview of the safety and handling considerations for
N-(Mercaptomethyl)acetamide, primarily based on data from its close isomer, N-
(Methyl)mercaptoacetamide. The provided information on hazards, handling protocols, and
emergency procedures should be used to establish a safe laboratory environment. Given the
absence of specific data for N-(Mercaptomethyl)acetamide, a cautious and conservative
approach is paramount. Researchers are strongly encouraged to perform a comprehensive,
substance-specific risk assessment before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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